Cas no 1805436-34-3 (Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate)

Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity in synthetic chemistry. The bromine at the 3-position facilitates cross-coupling reactions, while the difluoromethyl group enhances electrophilic properties, making it valuable for fluorinated intermediate synthesis. The ester functionality at the 5-position allows further derivatization, such as hydrolysis or amidation. Its structural features make it suitable for agrochemical and pharmaceutical applications, particularly in the development of bioactive compounds. The compound’s stability and well-defined reactivity profile ensure consistent performance in nucleophilic substitution and metal-catalyzed transformations. High purity and precise functional group placement contribute to its utility in advanced organic synthesis.

Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate structure

1805436-34-3 structure

Product Name:Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate

CAS No:1805436-34-3

MF:C₁₀H₁₀BrF₂NO₂

MW:294.092709064484

CID:4864490

Update Time:2025-05-19

Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate
- Inchi： 1S/C10H10BrF2NO2/c1-3-16-10(15)6-4-7(11)8(9(12)13)14-5(6)2/h4,9H,3H2,1-2H3
- InChI Key： DKLJFKXTROLFJD-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OCC)C(C)=NC=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 2.8
Topological Polar Surface Area: 39.2

Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029056089-1g	Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate	1805436-34-3	97%	1g	$1,564.50	2022-04-01

Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

Additional information on Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate

Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate (CAS No. 1805436-34-3): An Overview

Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate (CAS No. 1805436-34-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements surrounding this compound.

The molecular structure of Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate is notable for its bromine, difluoromethyl, and methyl substituents on the pyridine ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. Specifically, the bromine atom can serve as a versatile handle for further chemical modifications, while the difluoromethyl group contributes to the molecule's lipophilicity and metabolic stability. The methyl group enhances the overall stability and reactivity of the pyridine ring.

In terms of synthesis, Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 2-difluoromethyl-6-methylpyridine with ethyl bromoacetate in the presence of a suitable base. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings. Recent advancements in catalytic methods have further improved the efficiency and selectivity of this synthesis, reducing environmental impact and cost.

The biological activity of Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate has been a focus of numerous studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug discovery. For instance, studies have demonstrated its ability to modulate key signaling pathways involved in cancer progression and inflammatory diseases. The compound's unique structure allows it to interact selectively with target proteins, thereby minimizing off-target effects and improving therapeutic efficacy.

One notable application of Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate is in the development of anticancer agents. Preclinical studies have shown that this compound can effectively inhibit tumor growth by disrupting critical cellular processes such as DNA replication and protein synthesis. Additionally, its ability to cross the blood-brain barrier makes it a valuable candidate for treating central nervous system (CNS) disorders. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Beyond its therapeutic potential, Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate has also found applications in agrochemicals and materials science. Its high stability and reactivity make it an excellent building block for synthesizing complex molecules with diverse functionalities. For example, it can be used as an intermediate in the production of pesticides and polymers with enhanced performance characteristics.

In conclusion, Ethyl 3-bromo-2-(difluoromethyl)-6-methylpyridine-5-carboxylate (CAS No. 1805436-34-3) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical properties and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative solutions to pressing health challenges.